Cas no 1219960-78-7 (5-Bromo-4-methyl-2-(1-piperidinyl)pyridine)

• Product Name: 5-Bromo-4-methyl-2-(1-piperidinyl)pyridine
• CAS No: 1219960-78-7
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• MDL: MFCD13561791
• CID: 1078176
• PubChem ID: 53410213
• Update Time: 2025-07-23

5-Bromo-4-methyl-2-(1-piperidinyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methyl-2-(1-piperidinyl)pyridine
• E90880
• AKOS015834121
• 1219960-78-7
• CS-0194989
• A1-13576
• DTXSID301264945
• 5-bromo-4-methyl-2-piperidin-1-ylpyridine
• 5-bromo-4-methyl-2-(piperidin-1-yl)pyridine
• MFCD13561791

• MDL： MFCD13561791
• Inchi： 1S/C11H15BrN2/c1-9-7-11(13-8-10(9)12)14-5-3-2-4-6-14/h7-8H,2-6H2,1H3
• InChI Key： AZPZBLXCARBYPA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)N1CCCCC1

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 16.1Ų

Additional information on 5-Bromo-4-methyl-2-(1-piperidinyl)pyridine

Introduction to 5-Bromo-4-methyl-2-(1-piperidinyl)pyridine (CAS No: 1219960-78-7)

5-Bromo-4-methyl-2-(1-piperidinyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1219960-78-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule, featuring a pyridine core substituted with bromine, a methyl group, and a piperidine moiety, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of the bromine atom at the 5-position and the piperidine ring at the 2-position introduces unique reactivity and binding properties, making it a valuable scaffold for drug discovery efforts.

The compound’s structural attributes align well with modern trends in pharmaceutical development, particularly in the design of small-molecule inhibitors targeting various biological pathways. The pyridine ring is a ubiquitous motif in bioactive molecules, often contributing to interactions with biological targets through hydrogen bonding and hydrophobic effects. In contrast, the piperidine moiety is frequently incorporated into drug candidates due to its ability to enhance oral bioavailability and metabolic stability. The bromine substituent further expands the compound’s utility, serving as a handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their pharmacological potential. Virtual screening techniques, combined with molecular docking simulations, have been employed to identify 5-Bromo-4-methyl-2-(1-piperidinyl)pyridine as a candidate for further experimental validation. Studies suggest that this molecule may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising lead for developing novel therapeutic agents. The compound’s ability to modulate protein-protein interactions or enzyme kinetics could provide a foundation for treatments targeting conditions such as cancer, neurodegenerative diseases, or autoimmune disorders.

In the context of drug discovery pipelines, 5-Bromo-4-methyl-2-(1-piperidinyl)pyridine exemplifies the importance of structurally diverse scaffolds in identifying new therapeutic entities. The integration of machine learning models has further accelerated the process by predicting binding affinities and toxicological profiles with high accuracy. These computational tools have helped prioritize compounds like this one for experimental testing, reducing the time and cost associated with traditional high-throughput screening methods. As a result, researchers can now focus their efforts on molecules with the highest potential for success in preclinical and clinical studies.

The synthesis of 5-Bromo-4-methyl-2-(1-piperidinyl)pyridine involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include bromination of a pyridine derivative followed by functional group interconversion to introduce the piperidine ring. Advances in catalytic methods have enabled more efficient and environmentally benign synthetic routes, aligning with green chemistry principles. For instance, palladium-catalyzed cross-coupling reactions have been optimized to minimize waste and improve yields, making large-scale production feasible.

From a medicinal chemistry perspective, the structural features of 5-Bromo-4-methyl-2-(1-piperidinyl)pyridine offer opportunities for derivatization to enhance potency or selectivity. Researchers have explored analogs with varying substituents at the 3-position of the pyridine ring or modifications to the piperidine moiety. Such structural diversification is crucial for optimizing pharmacokinetic properties and minimizing off-target effects. Preclinical studies have demonstrated that certain derivatives exhibit improved pharmacological profiles compared to parent compounds, underscoring the value of systematic molecular optimization.

The role of 5-Bromo-4-methyl-2-(1-piperidinyl)pyridine extends beyond academic research; it also finds applications in industrial settings where novel intermediates are required for fine chemical synthesis. Its incorporation into larger molecules via fragment-based drug design strategies has shown promise in generating complex scaffolds with desired biological activities. Collaborative efforts between academic institutions and pharmaceutical companies have led to shared resources and expertise, fostering innovation in both synthetic chemistry and drug development.

As interest in targeted therapies grows, compounds like 5-Bromo-4-methyl-2-(1-piperidinyl)pyridine continue to be scrutinized for their potential as kinase inhibitors or modulators of other critical signaling pathways. The pyridine-bromide-piperidine motif provides an ideal platform for designing molecules that interact selectively with biological targets overexpressed in disease states. Such selectivity is essential for reducing side effects associated with broad-spectrum drugs and improving patient outcomes.

The future prospects for 5-Bromo-4-methyl-2-(1-piperidinyl)pyridine are bright, given its versatility and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. These approaches will provide insights into how the compound interacts with its biological targets at an atomic level, guiding further optimization efforts.

In conclusion,5-Bromo-4-methyl-2-(1-piperidinyl)pyridine (CAS No: 1219960-78-7) represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of functional groups makes it a valuable building block for drug discovery programs addressing diverse therapeutic areas. As methodologies evolve to accelerate molecular design and synthesis,5-Bromo-4-methyl-2-(1-piperidinyl)pyridine is poised to remain at forefront of medicinal chemistry research.